N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]piperidin-3-yl]-2-(3,5-dimethylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C19H25ClN4O/c1-14-10-15(2)24(22-14)13-19(25)21-18-4-3-9-23(12-18)11-16-5-7-17(20)8-6-16/h5-8,10,18H,3-4,9,11-13H2,1-2H3,(H,21,25)
• InChI Key: QSCKGDNDDQDSQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NC2CCCN(C2)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C19H25ClN4O
• Molecular Weight: 360.9 g/mol

Description

N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide, also known as CP-945,598, is a potent and selective antagonist of the cannabinoid receptor CB1. It has been extensively studied for its potential therapeutic applications in various diseases and conditions.

Mechanism of Action

N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide is a selective antagonist of the cannabinoid receptor CB1, which is primarily expressed in the central nervous system. CB1 receptor activation has been linked to various physiological processes, including appetite regulation, pain perception, and reward processing. N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide blocks the binding of endocannabinoids to the CB1 receptor, thereby reducing the activity of the receptor and its downstream signaling pathways.
Biochemical and Physiological Effects:
N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to have several biochemical and physiological effects, including reducing food intake and body weight, improving glucose tolerance, and reducing drug-seeking behavior. It has also been shown to modulate the activity of other neurotransmitter systems, such as dopamine and glutamate, which are involved in reward processing and addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide in lab experiments is its selectivity for the CB1 receptor, which allows for more precise targeting of the receptor and its downstream signaling pathways. However, one limitation is that it may not fully replicate the effects of endocannabinoid signaling, as it only blocks the CB1 receptor and does not affect other cannabinoid receptors or the synthesis and degradation of endocannabinoids.

Future Directions

There are several future directions for research on N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide. One area of interest is its potential use in treating other diseases and conditions, such as anxiety and depression. N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to have anxiolytic and antidepressant effects in animal models, and further research is needed to determine its efficacy and safety in humans. Another area of interest is its potential use in combination with other drugs or therapies, such as cognitive behavioral therapy, to enhance its therapeutic effects. Finally, further research is needed to understand the long-term effects of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide on the CB1 receptor and its downstream signaling pathways, as well as its potential for tolerance and dependence.

Synthesis Methods

The synthesis of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide involves several steps, starting with the reaction of 4-chlorobenzylamine with 3,5-dimethyl-1H-pyrazole-1-carboxylic acid to form the corresponding amide. This amide is then reacted with piperidine in the presence of a coupling agent to give the final product, N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been studied extensively for its potential therapeutic applications in various diseases and conditions, including obesity, diabetes, and drug addiction. It has been shown to reduce food intake and body weight in animal models of obesity and improve glucose tolerance in diabetic mice. N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been studied for its potential use in treating drug addiction, particularly to opioids and cocaine. In preclinical studies, it has been shown to reduce drug-seeking behavior and drug-induced reinstatement of drug-seeking behavior.